Cas no 5217-59-4 (7-methyl-1,2,4triazolo1,5-apyrimidin-5-ol)

• Product Name: 7-methyl-1,2,4triazolo1,5-apyrimidin-5-ol
• CAS No: 5217-59-4
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 1579842
• PubChem ID: 135444417
• Update Time: 2025-05-20

7-methyl-1,2,4triazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-methyl[1,2,4]triazolo[1,5-a]pyrimidin-5(1H)-one
• 5-HYDROXY-7-METHYL-1,3,4-TRIAZAINDOLIZINE
• 7-methyl-3H-[1,2,4]triazolo[1,5-a]pyridin-5-one
• 7-methyl-1,2,4triazolo1,5-apyrimidin-5-ol
• 4-Methyl-1,3,3a,7-tetraaza-3aH-inden-6-ol
• 7-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one
• 7-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-5-OL
• 5-METHYL-7-HYDROXY-1,2,4-TRIAZOLO-(1-5-ALPHA)-PYRIMIDINE
• [1,2,4]Triazolo[1,5-a]pyrimidin-5(1H)-one, 7-methyl-

• Inchi： 1S/C6H6N4O/c1-4-2-5(11)9-6-7-3-8-10(4)6/h2-3H,1H3,(H,7,8,9,11)
• InChI Key： BOPVGQUDDIEQAO-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C)=CC(=O)N=2

Computed Properties

• Exact Mass: 150.05400

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Melting Point: 266-267 °C(Solv: water (7732-18-5))
• PSA: 63.31000
• LogP: 0.13830
• pka: 9.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-methyl-1,2,4triazolo1,5-apyrimidin-5-ol

Research Brief on 7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-5-ol (CAS: 5217-59-4): Recent Advances and Applications

7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-5-ol (CAS: 5217-59-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications.

One of the most notable advancements in the study of 7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-5-ol is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

In addition to its kinase inhibitory properties, 7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-5-ol has shown promise in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit broad-spectrum antibacterial activity, including against multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for addressing the growing challenge of antibiotic resistance.

The synthesis of 7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-5-ol and its derivatives has also seen significant progress. Recent methodologies have focused on improving yield and selectivity through green chemistry approaches, such as microwave-assisted synthesis and catalytic hydrogenation. These advancements not only enhance the efficiency of production but also align with the pharmaceutical industry's increasing emphasis on sustainable practices.

Despite these promising developments, challenges remain in the clinical translation of 7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-5-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique structural features and diverse biological activities make it a compelling subject for ongoing research.

In conclusion, 7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-5-ol (CAS: 5217-59-4) represents a valuable scaffold in drug discovery, with recent studies underscoring its potential in oncology, antimicrobial therapy, and beyond. Continued exploration of its pharmacological properties and optimization of its derivatives will likely yield significant contributions to the field of chemical biology and medicine.